N-[(4-bromo-2-fluorophenyl)carbamothioyl]-3,4-dimethoxybenzamide

• Molecular Formula: C16H14BrFN2O3S
• Molecular Weight: 413.3 g/mol
• IUPAC Name: N-[(4-bromo-2-fluorophenyl)carbamothioyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C16H14BrFN2O3S/c1-22-13-6-3-9(7-14(13)23-2)15(21)20-16(24)19-12-5-4-10(17)8-11(12)18/h3-8H,1-2H3,(H2,19,20,21,24)
• InChI Key: MYOALTNXJMRBDL-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)NC(=S)NC2=C(C=C(C=C2)Br)F)OC

Description

N-[(4-bromo-2-fluorophenyl)carbamothioyl]-3,4-dimethoxybenzamide is a compound that has attracted attention from the scientific community due to its potential applications in research. This compound is also known as BFBT and has been studied extensively for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

BFBT works by binding to the active site of certain proteins and enzymes, preventing them from carrying out their normal biological functions. This inhibition can lead to changes in cell growth and survival, as well as alterations in gene expression.
Biochemical and Physiological Effects:
BFBT has been shown to have a variety of biochemical and physiological effects, depending on the specific proteins and enzymes targeted. For example, BFBT has been shown to induce cell death in cancer cells by inhibiting the activity of HDAC6. It has also been shown to reduce inflammation and oxidative stress in animal models of neurodegenerative diseases by inhibiting the activity of HSP90.

Advantages and Limitations for Lab Experiments

One advantage of using BFBT in lab experiments is its specificity for certain proteins and enzymes. This allows researchers to study the effects of inhibiting these targets without affecting other biological processes. However, one limitation of using BFBT is its potential toxicity at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving BFBT. One area of interest is the development of BFBT analogs with improved specificity and potency. Another area of interest is the use of BFBT in combination with other drugs to enhance their therapeutic effects. Additionally, further research is needed to fully understand the mechanisms of action and potential side effects of BFBT in different biological systems.
Conclusion:
In conclusion, N-[(4-bromo-2-fluorophenyl)carbamothioyl]-3,4-dimethoxybenzamide, or BFBT, is a compound with potential applications in scientific research. Its specificity for certain proteins and enzymes makes it a valuable tool for studying the role of these targets in various biological processes. However, its potential toxicity at high concentrations and the need for further research on its mechanisms of action and potential side effects highlight the importance of careful study and evaluation of this compound.

Synthesis Methods

The synthesis of BFBT involves the reaction of 4-bromo-2-fluoroaniline with thioamide and 3,4-dimethoxybenzoyl chloride. This process results in the formation of BFBT as a white crystalline solid with a melting point of 227-229°C.

Scientific Research Applications

BFBT has been used in scientific research as a tool to study the role of certain proteins and enzymes in various biological processes. It has been shown to inhibit the activity of certain enzymes, such as HDAC6 and HIF-1α, which are involved in cancer cell growth and survival. BFBT has also been used to study the role of certain proteins, such as HSP90, in the development of neurodegenerative diseases.